Ethyl 3-(3,4-dimethoxyphenyl)-3-hydroxypropanoate
Cat. No. B8501327
M. Wt: 254.28 g/mol
InChI Key: QPYQBVVNDOINQO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05202457
Procedure details
The mixture of 5.0 g (20 mmol) of ethyl 3-(3,4-dimethoxyphenyl)-3-hydroxypropionate, 1.4 g (13 mmol) of vinyl caproate and 1.0 g of lipase PS was stirred at room temperature for 12 days. After the lipase was removed by filtration, the filtrate was eluted by column chromatography (eluting solution; 9/1 of toluene/ethyl acetate) to obtain 2 g (>50%ee) of (-)-ethyl 3-(3,4-dimethoxyphenyl)-3-hydroxypropionate and 4.3 g (about 43%ee) of (+)-ethyl 3-(3,4-dimethoxyphenyl)-3-hexanoyloxypropionate.
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[CH:4]=[C:5]([CH:11]([OH:18])[CH2:12][C:13]([O:15][CH2:16][CH3:17])=[O:14])[CH:6]=[CH:7][C:8]=1[O:9][CH3:10].[C:19](OC=C)(=[O:25])[CH2:20][CH2:21][CH2:22][CH2:23][CH3:24]>>[CH3:1][O:2][C:3]1[CH:4]=[C:5]([CH:11]([OH:18])[CH2:12][C:13]([O:15][CH2:16][CH3:17])=[O:14])[CH:6]=[CH:7][C:8]=1[O:9][CH3:10].[CH3:1][O:2][C:3]1[CH:4]=[C:5]([CH:11]([O:18][C:19](=[O:25])[CH2:20][CH2:21][CH2:22][CH2:23][CH3:24])[CH2:12][C:13]([O:15][CH2:16][CH3:17])=[O:14])[CH:6]=[CH:7][C:8]=1[O:9][CH3:10]
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Inputs
Step One
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Name
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Quantity
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5 g
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Type
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reactant
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Smiles
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COC=1C=C(C=CC1OC)C(CC(=O)OCC)O
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Name
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Quantity
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1.4 g
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Type
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reactant
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Smiles
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C(CCCCC)(=O)OC=C
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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was stirred at room temperature for 12 days
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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After the lipase was removed by filtration
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WASH
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Type
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WASH
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Details
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the filtrate was eluted by column chromatography (eluting solution; 9/1 of toluene/ethyl acetate)
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Outcomes
Product
Details
Reaction Time |
12 d |
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Name
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Type
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product
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Smiles
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COC=1C=C(C=CC1OC)C(CC(=O)OCC)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2 g |
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Name
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Type
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product
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Smiles
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COC=1C=C(C=CC1OC)C(CC(=O)OCC)OC(CCCCC)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.3 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
